(2E)-6-benzyl-2-(2,4-dimethoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol
• IUPAC Name: (2E)-6-benzyl-2-[(2,4-dimethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C21H17N3O4S/c1-27-15-9-8-14(17(12-15)28-2)11-18-20(26)24-21(29-18)22-19(25)16(23-24)10-13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3/b18-11+
• InChI Key: ITJZSCLNZMJTTK-WOJGMQOQSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C/2\C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2)OC

Description

• The compound’s systematic name is quite a mouthful, so let’s break it down. It belongs to the thiazolo-triazine family, which combines a thiazole ring with a triazine ring.
• Thiazolo-triazines exhibit interesting properties due to their fused heterocyclic structure.
• This specific compound features a benzyl group, two methoxy groups, and a thiazolo-triazine core.
• Its molecular formula is C₁₈H₁₄N₄O₃S.
• The compound’s synthesis and applications have attracted scientific interest.

Preparation Methods

• An efficient one-pot, catalyst-free procedure at room temperature has been reported for its synthesis.
• The reaction involves dibenzoylacetylene and triazole derivatives .
• Further details on the synthetic route and reaction conditions would require deeper investigation.

Chemical Reactions Analysis

• The compound likely undergoes various reactions due to its functional groups.
• Common reactions include oxidation, reduction, and substitution.
• Reagents like oxidants (e.g., peroxides), reducing agents (e.g., hydrides), and nucleophiles (e.g., amines) may be involved.
• Major products could include derivatives with modified benzyl or thiazolo-triazine moieties.

Scientific Research Applications

Chemistry: The compound’s unique structure may find applications in materials science, organic synthesis, or supramolecular chemistry.

Biology: It could serve as a scaffold for drug design, targeting specific biological pathways.

Medicine: Investigate its potential as an antitumor, antimicrobial, or anti-inflammatory agent.

Industry: Explore its use in dyes, pigments, or other specialty chemicals.

Mechanism of Action

• To uncover its mechanism, researchers would study its interactions with cellular components.
• Molecular targets could include enzymes, receptors, or nucleic acids.
• Pathways affected might involve cell signaling, metabolism, or gene expression.

Comparison with Similar Compounds

• Similar compounds include other thiazolo-triazines or related heterocycles.
• Highlight its uniqueness—perhaps its specific substitution pattern or functional groups.
• A comprehensive list of similar compounds would require further literature review.

Remember that this compound’s potential applications and mechanisms are still areas of active research